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Compound of Interest

Compound Name: 3-(Bromomethyl)benzaldehyde

Cat. No.: B1337732

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(Bromomethyl)benzaldehyde is an important bifunctional organic compound featuring both
an aldehyde and a bromomethyl group. This unique combination of reactive sites makes it a
valuable intermediate and building block in organic synthesis, particularly in the fields of
medicinal chemistry and drug development.[1][2] The aldehyde group can undergo a variety of
transformations, such as oxidation, reduction, and nucleophilic addition, while the bromomethyl
group is an excellent electrophile for introducing the benzyl moiety into other molecules.[1]
Understanding the physical properties of 3-(Bromomethyl)benzaldehyde is crucial for its
effective handling, storage, and application in synthetic protocols. This guide provides a
comprehensive overview of its key physical characteristics, supported by experimental
protocols and diagrams to illustrate its synthetic utility.

Core Physical and Chemical Properties

A summary of the key physical and chemical properties of 3-(Bromomethyl)benzaldehyde is
presented in the table below. This data has been compiled from various chemical suppliers and
databases.
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Property Value Reference
Molecular Formula CsH7BrO [3]
Molecular Weight 199.04 g/mol [3]
Appearance Solid

Melting Point 49 °C [4]

Boiling Point 269.7 £ 23.0 °C at 760 mmHg [4]

Density 1.5+0.1 g/cm3 [4]

N Insoluble in water. Soluble in
Solubility ] [4]
organic solvents.

CAS Number 82072-23-9 [3]

IUPAC Name 3-(bromomethyl)benzaldehyde  [3]

Experimental Protocols

Detailed experimental protocols for the determination of the key physical properties of 3-
(Bromomethyl)benzaldehyde are outlined below. These are generalized procedures standard
in organic chemistry laboratories.

Melting Point Determination

The melting point of a solid organic compound is a key indicator of its purity.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle (optional)

Procedure:
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o Ensure the 3-(Bromomethyl)benzaldehyde sample is dry and finely powdered. If
necessary, gently crush the solid using a mortar and pestle.[5]

e Pack a small amount of the powdered sample into the open end of a capillary tube to a
height of 2-3 mm.[6]

» Place the capillary tube in the heating block of the melting point apparatus.
e Heat the sample rapidly to about 10-15 °C below the expected melting point (49 °C).

e Then, decrease the heating rate to approximately 1-2 °C per minute to allow for accurate
observation.[7]

e Record the temperature at which the first drop of liquid appears (the beginning of melting)
and the temperature at which the entire solid has turned into a clear liquid (the end of
melting). This range is the melting point of the sample.[7] A pure sample will have a sharp
melting point range of 1-2 °C.

Boiling Point Determination (Microscale)

For small quantities of a liquid, a microscale boiling point determination is appropriate. Since 3-
(Bromomethyl)benzaldehyde is a solid at room temperature, it would need to be melted first.

Apparatus:

Melting point apparatus

Small test tube (e.g., 6x50 mm) or a melting point tube

Capillary tube (sealed at one end)

Thermometer

Procedure:

o Place a small amount of molten 3-(Bromomethyl)benzaldehyde into a small test tube or a
larger melting point tube.
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 Invert a smaller capillary tube (sealed end up) and place it inside the larger tube containing
the sample. This will act as a boiling chip.[8]

e Attach the sample tube to a thermometer and place it in a heating bath or a melting point
apparatus.[9]

» Heat the sample gently. As the temperature rises, air trapped in the inverted capillary will
bubble out.[10]

» The boiling point is the temperature at which a steady stream of bubbles emerges from the
inverted capillary.[8]

 Alternatively, note the temperature at which the liquid level inside the capillary tube is the
same as the level outside.

Density Determination of a Solid

The density of a solid can be determined by the displacement method.
Apparatus:

e Analytical balance

o Graduated cylinder or pycnometer

o Aliquid in which the solid is insoluble (e.g., water, for which 3-(Bromomethyl)benzaldehyde
has low solubility)

Procedure:

» Weigh a sample of 3-(Bromomethyl)benzaldehyde using an analytical balance to
determine its mass.

 Partially fill a graduated cylinder with a liquid in which the compound is insoluble and record
the initial volume.

o Carefully add the weighed solid to the graduated cylinder, ensuring it is fully submerged.
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¢ Record the new volume. The difference between the final and initial volumes is the volume of
the solid.

» Calculate the density by dividing the mass of the solid by its volume.[11]

Solubility Determination

A gualitative assessment of solubility in various solvents provides information about the polarity
of the compound.

Apparatus:

e Small test tubes

e Spatula

e Arange of solvents (e.g., water, ethanol, diethyl ether, acetone)

Procedure:

Place a small amount (approx. 10-20 mg) of 3-(Bromomethyl)benzaldehyde into a test
tube.[12]

e Add about 1 mL of the chosen solvent to the test tube.[12]
o Agitate the mixture vigorously for about 30 seconds.

o Observe whether the solid dissolves completely. If it does, the compound is soluble in that
solvent. If a significant portion remains undissolved, it is considered insoluble or sparingly
soluble.[13]

Repeat the test with different solvents to create a solubility profile.

Applications in Drug Development and Synthesis

3-(Bromomethyl)benzaldehyde is a versatile building block in medicinal chemistry.[14] Its
bifunctional nature allows for sequential or orthogonal reactions, enabling the synthesis of
complex molecular architectures.[1][15] The aldehyde can be used in reactions like Wittig
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olefination, reductive amination, and the formation of Schiff bases, while the bromomethyl
group is a potent electrophile for alkylation of nucleophiles such as amines, phenols, and thiols.
[1] This dual reactivity makes it a valuable precursor for the synthesis of a wide range of
heterocyclic compounds and other scaffolds of pharmaceutical interest.[16] Benzaldehyde
derivatives, in general, are known to be key intermediates in the synthesis of various active
pharmaceutical ingredients (APIs).[17][18][19]

Synthesis and Reactivity

A common synthetic route to 3-(Bromomethyl)benzaldehyde involves the reduction of a
nitrile.[20]

Synthesis of 3-(Bromomethyl)benzaldehyde
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Caption: A simplified workflow for the synthesis of 3-(Bromomethyl)benzaldehyde.

The reactivity of the two functional groups allows for its use in constructing diverse molecular

frameworks.
Role of 3-(Bromomethyl)benzaldehyde in Synthesis
3-(Bromomethyl)benzaldehyde
Aldehyde Reattions Bromomethyl Reactions
Reductive Amination Wittig Reaction Oxidation to Carboxylic Acid N-, O-, S-Alkylation

Potential Products

Click to download full resolution via product page

Caption: Reactivity of 3-(Bromomethyl)benzaldehyde leading to pharmaceutical compounds.

Biological Activity and Signaling Pathways

While specific data on the direct interaction of 3-(Bromomethyl)benzaldehyde with signaling
pathways is limited, benzaldehyde and its derivatives have been shown to possess a range of
biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. These
activities are often attributed to their ability to modulate various cellular signaling pathways. For
instance, some benzaldehyde derivatives have been found to inhibit the MAPK signaling
pathway, which is crucial in inflammation. Benzaldehyde has also been shown to induce
autophagy through the Sonic Hedgehog (Shh) signaling pathway in certain cellular contexts.
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Furthermore, benzaldehyde derivatives have been investigated for their potential to inhibit
cancer-associated signaling pathways by interacting with proteins like 14-3-3¢.
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Caption: Potential inhibition of the MAPK pathway by benzaldehyde derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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